Cas no 62179-52-6 (Carbamic chloride, (chloromethyl)ethyl-)
62179-52-6 structure
Product Name:Carbamic chloride, (chloromethyl)ethyl-
CAS No:62179-52-6
MF:C4H7Cl2NO
MW:156.010479211807
CID:455257
PubChem ID:11412508
Update Time:2025-04-19
Carbamic chloride, (chloromethyl)ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Carbamic chloride, (chloromethyl)ethyl-
- N-(chloromethyl)-N-ethylcarbamoyl chloride
- DTXSID10465000
- 62179-52-6
- AKOS006388180
- SCHEMBL11504297
-
- Inchi: 1S/C4H7Cl2NO/c1-2-7(3-5)4(6)8/h2-3H2,1H3
- InChI Key: NYHTWFZRTZQTNZ-UHFFFAOYSA-N
- SMILES: ClCN(C(=O)Cl)CC
Computed Properties
- Exact Mass: 154.99061
- Monoisotopic Mass: 154.9904692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 86.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
Carbamic chloride, (chloromethyl)ethyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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